5-Chloro-4-(chloromethyl)thiophene-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Chloro-4-(chloromethyl)thiophene-2-carboxylic acid is a chemical compound with the molecular formula C5H4O2S and a molecular weight of 128.149 g/mol . It is also known by other names, including α-Thiophenecarboxylic acid , 2-Thenoic acid , and 2-Carboxythiophene .
Molecular Structure Analysis
The molecular structure of This compound consists of a thiophene ring with a carboxylic acid group and two chlorine atoms attached. The chlorine substitution occurs at the 5-position and the chloromethyl group at the 4-position of the thiophene ring. Refer to the 2D Mol file for a visual representation of the structure .
Scientific Research Applications
Synthesis and Intermediate Applications
5-Chloro-4-(chloromethyl)thiophene-2-carboxylic acid and its derivatives are utilized primarily as intermediates in synthetic chemistry for the production of various compounds. The chloromethylation reaction of 2-chloro-thiophene, for instance, is used to synthesize 2-chloro-3-chloromethyl-thiophene, an intermediate in the production of compounds like tioconazole (Ming, 2006). The compound’s derivatives are involved in the synthesis of complex molecules due to their capacity to undergo various chemical reactions, such as halogenation, O-alkylation, and hydrolysis, yielding valuable products with high selectivity and yield under mild conditions (Wang, Ji, & Sha, 2014).
Biomedical Applications
In the biomedical field, the derivatives of thiophene-2-carboxylic acid show promising applications. For example, derivatives like 5-(chloromethylene)- and 5-(bromoalkylidene)thiophen-2(5H)-ones have been synthesized and evaluated for their ability to reduce biofilm formation by marine bacteria, showcasing their antimicrobial potential (Benneche, Herstad, Rosenberg, Assev, & Scheie, 2011). Furthermore, novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides have been designed, synthesized, and evaluated for antitubercular activity, indicating the therapeutic potential of these compounds (Marvadi, Nagineni, Safoora, Krishna, Sriram, & Kantevari, 2020).
Material Science and Optical Properties
In material science and optical applications, thiophene-2-carboxylic acid derivatives have been used in the synthesis of 4H-thieno[3,2-c]chromene-2-carbaldehydes, which were studied for their photophysical properties. These compounds can be used as covert marking pigments, highlighting their utility in material science and optical applications (Ulyankin, Bogza, Kostyuchenko, Chernenko, Samsonenko, Shatsauskas, Yurpalov, & Fisyuk, 2021).
Properties
IUPAC Name |
5-chloro-4-(chloromethyl)thiophene-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2O2S/c7-2-3-1-4(6(9)10)11-5(3)8/h1H,2H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZRDDHIAGXFXJZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1CCl)Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50676557 |
Source
|
Record name | 5-Chloro-4-(chloromethyl)thiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50676557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1223748-49-9 |
Source
|
Record name | 5-Chloro-4-(chloromethyl)thiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50676557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.